Cas no 2188162-95-8 (4'-O-Isobutyroylpeguangxienin)

4'-O-Isobutyroylpeguangxienin structure
4'-O-Isobutyroylpeguangxienin structure
Product Name:4'-O-Isobutyroylpeguangxienin
CAS No:2188162-95-8
MF:C23H26O7
MW:414.4
CID:4670224
PubChem ID:168013490
Update Time:2024-11-04

4'-O-Isobutyroylpeguangxienin Chemical and Physical Properties

Names and Identifiers

    • 4′-O-Isobutyroylpeguangxienin
    • 2188162-95-8
    • AKOS040763007
    • 4??-O-Isobutyroylpeguangxienin
    • 4'-O-Isobutyroylpeguangxienin
    • Inchi: InChI=1S/C23H26O7/c1-12(2)11-17(25)28-21-20(29-22(26)13(3)4)18-15(30-23(21,5)6)9-7-14-8-10-16(24)27-19(14)18/h7-11,13,20-21H,1-6H3/t20-,21-/m1/s1
    • InChI Key: XBQKNFGSKGZICF-NHCUHLMSSA-N
    • SMILES: CC(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C=C(C)C

Computed Properties

  • Exact Mass: 414.16785316g/mol
  • Monoisotopic Mass: 414.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Color/Form: Powder

4'-O-Isobutyroylpeguangxienin Security Information

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